![molecular formula C25H21N5O4 B2489853 N-(3,5-dimethoxyphenyl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide CAS No. 1326895-51-5](/img/structure/B2489853.png)
N-(3,5-dimethoxyphenyl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar complex organic compounds often involves multi-step chemical reactions, starting from simpler molecules and gradually building up the desired structure through a series of chemical transformations. Studies like those by Panchal and Patel (2011) on the synthesis of related pyrazole and triazolamine derivatives from simpler precursors highlight the general approach to synthesizing such complex molecules. These processes may involve the formation of intermediate compounds, cyclization reactions, and the introduction of specific functional groups to achieve the final structure (Panchal & Patel, 2011).
Molecular Structure Analysis
The molecular structure of complex compounds like the one is typically analyzed using techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling. Studies have shown that the arrangement of atoms within a molecule and the spatial configuration of its various functional groups play a crucial role in determining its chemical reactivity and physical properties. For instance, Asiri et al. (2010) demonstrated the co-crystallization of similar compounds, revealing insights into the molecular interactions and hydrogen bonding patterns that stabilize the crystal structure (Asiri et al., 2010).
Chemical Reactions and Properties
The chemical reactivity of a compound like "N-(3,5-dimethoxyphenyl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide" is influenced by its functional groups and molecular structure. Compounds with similar structures have been shown to undergo a range of chemical reactions, including nucleophilic substitution, oxidation, and reduction. For example, the study by Gouda et al. (2022) on the synthesis and characterization of related compounds provides insight into the types of chemical reactions these molecules can undergo and the factors that influence their reactivity (Gouda et al., 2022).
Physical Properties Analysis
The physical properties of organic compounds, including melting point, solubility, and crystal structure, are closely related to their molecular structure. Techniques such as differential scanning calorimetry (DSC) and solubility tests can provide valuable information about these properties. For instance, the crystal structure and physical properties of related compounds have been analyzed to understand their stability, solubility, and potential applications in various fields (Asiri et al., 2010).
Chemical Properties Analysis
The chemical properties of "this compound" include its reactivity with other chemicals, stability under various conditions, and potential for forming derivatives. These properties are essential for understanding its behavior in chemical reactions and its suitability for specific applications. Research on similar compounds provides insights into their reactivity patterns, stability, and how modifications to the molecular structure can influence these properties (Gouda et al., 2022).
properties
IUPAC Name |
N-(3,5-dimethoxyphenyl)-2-(2-naphthalen-1-yl-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N5O4/c1-33-18-10-17(11-19(12-18)34-2)27-24(31)14-29-25(32)23-13-22(28-30(23)15-26-29)21-9-5-7-16-6-3-4-8-20(16)21/h3-12,15,22-23,28H,13-14H2,1-2H3,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVHNAHZYAFMLEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=O)CN2C(=O)C3CC(NN3C=N2)C4=CC=CC5=CC=CC=C54)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.